Cas no 1361715-56-1 (2,4-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl)

• Product Name: 2,4-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl
• CAS No: 1361715-56-1
• MF: C₁₃H₇Cl₂F₃
• MW: 291.095892190933
• CID: 4999593
• Update Time: 2025-08-04

2,4-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl

• Inchi： 1S/C13H7Cl2F3/c14-7-4-5-8(10(15)6-7)9-2-1-3-11(16)12(9)13(17)18/h1-6,13H
• InChI Key： WFGQJHINIANKRI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C=1C(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 2,4-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl

Comprehensive Overview of 2,4-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl (CAS No. 1361715-56-1)

2,4-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl (CAS No. 1361715-56-1) is a specialized biphenyl derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and agrochemical research. This compound, characterized by its unique halogenated structure, plays a pivotal role in the development of advanced chemical formulations. Its molecular architecture, featuring dichloro and difluoromethyl substituents, offers exceptional reactivity and selectivity, making it a valuable building block for high-performance materials.

In recent years, the demand for halogenated biphenyls like 2,4-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its potential as a key intermediate for synthesizing bioactive molecules. The compound's fluorine-rich structure aligns with the growing trend of fluorine chemistry, which is widely explored for enhancing drug bioavailability and metabolic stability. This has led to increased searches for terms such as "fluorinated biphenyl uses" and "CAS 1361715-56-1 applications" across scientific databases.

The synthesis of 2,4-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl involves sophisticated cross-coupling reactions, often employing palladium catalysts to achieve high yields. Its regioselective functionalization makes it a versatile candidate for structure-activity relationship (SAR) studies. Industry professionals frequently search for "synthesis of halogenated biphenyls" or "1361715-56-1 supplier," reflecting its commercial relevance. Additionally, the compound's thermal stability and solubility profile are critical for optimizing formulation processes in both pharmaceutical and agrochemical sectors.

From an environmental perspective, the biodegradability and eco-toxicity of halogenated compounds like 2,4-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl are under scrutiny. This aligns with the global push toward green chemistry and sustainable manufacturing. Searches for "environmental impact of fluorinated biphenyls" highlight this concern. Researchers are exploring catalytic alternatives and solvent-free methods to minimize waste, addressing queries like "green synthesis of CAS 1361715-56-1."

In conclusion, 2,4-Dichloro-2'-difluoromethyl-3'-fluoro-biphenyl (CAS No. 1361715-56-1) represents a cutting-edge chemical entity with multifaceted applications. Its integration into life sciences and material innovation continues to inspire advancements, while its synthetic versatility ensures its prominence in industrial chemistry. As interest in halogenated intermediates grows, this compound remains a focal point for both academic and industrial research.